3-benzyl-1-(3,5-dimethoxybenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-benzyl-1-[(3,5-dimethoxyphenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H21N3O4/c1-29-18-11-17(12-19(13-18)30-2)15-25-20-9-6-10-24-21(20)22(27)26(23(25)28)14-16-7-4-3-5-8-16/h3-13H,14-15H2,1-2H3
• InChI Key: SNPKLCSJWVTGIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4)N=CC=C3)OC
• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol
• CAS No.: 921574-96-1

Description

3-benzyl-1-(3,5-dimethoxybenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H21N3O4 and its molecular weight is 403.438. The purity is usually 95%.
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Scientific Research Applications

Antithrombotic Applications

• A study by Furrer, Wágner, and Fehlhaber (1994) synthesized compounds related to 3-benzyl pyrido pyrimidine diones, highlighting their potential as antithrombotic agents with favorable cerebral and peripheral effects (Furrer, Wágner, & Fehlhaber, 1994).

Antitumor Activity

• Grivsky et al. (1980) reported the synthesis of a similar compound, emphasizing its potency as a lipid-soluble inhibitor of mammalian dihydrofolate reductase, with significant activity against specific carcinomas in rats (Grivsky, Lee, Sigel, Duch, & Nichol, 1980).

Anti-HIV Activity

• Tang et al. (2015) synthesized a compound structurally related to 3-benzyl pyrido pyrimidine diones, noting its enhanced anti-HIV integrase activity and retained anti-HIV reverse transcriptase activity after N-3 hydroxylation (Tang et al., 2015).

Nucleosides Synthesis

• Cavalli et al. (2022) discussed efficient methods for synthesizing pyrimidine nucleosides, which are crucial in pharmaceutical chemistry, demonstrating the versatility of pyrido pyrimidine diones in synthesizing diverse nucleoside derivatives (Cavalli, Mies, Rzepa, White, Parsons, & Barrett, 2022).

Urease Inhibition

• Rauf et al. (2010) synthesized derivatives of pyrido pyrimidine diones and evaluated their urease inhibition activity, revealing potential biomedical applications (Rauf, Liaqat, Qureshi, Yaqub, Rehman, Hassan, Chohan, Nasim, & Hadda, 2010).

Anticonvulsant and Antidepressant Activities

• Zhang et al. (2016) designed and synthesized pyrido pyrimidine derivatives as potential anticonvulsants and antidepressants, showing significant pharmacological activities in various tests (Zhang, Wang, Wen, Li, & Quan, 2016).

Biopharmaceutical Properties

• Jatczak et al. (2014) developed a straightforward synthesis of pyrido pyrimidine diones and studied their biopharmaceutical properties, indicating a broad range in solubility and permeability coefficients, which is significant for drug development (Jatczak, Muylaert, De Coen, Keemink, Wuyts, Augustijns, & Stevens, 2014).

Mechanism of Action

Target of Action

Similar compounds have been identified as inhibitors of key enzymes in folate metabolism . These enzymes play an essential role in de novo glycine and purine synthesis, and for DNA precursor synthesis .

Biochemical Pathways

Similar compounds have been shown to affect the folate metabolism pathway . This pathway is crucial for the synthesis of glycine, purines, and DNA precursors .

Result of Action

Similar compounds have been shown to inhibit key enzymes in folate metabolism, which could potentially lead to a decrease in the synthesis of glycine, purines, and dna precursors .

Future Directions

The study of pyrido[2,3-d]pyrimidines is a rapidly growing area of organic synthesis due to their wide range of biological activity. This research will help scientists design new selective, effective, and safe anticancer agents.

Biochemical Analysis

Biochemical Properties

CDKs are responsible for phosphorylation of key components for cell proliferation .

Cellular Effects

Related compounds have shown to inhibit the growth of certain cell lines . For instance, some pyrazolo[3,4-d]pyrimidine derivatives have shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines .

Molecular Mechanism

Related compounds have been found to inhibit CDK2, a key enzyme in cell proliferation . These compounds fit well into the CDK2 active site through essential hydrogen bonding .

Metabolic Pathways

Related compounds have been found to play a role in the metabolism of folate, an essential nutrient for DNA synthesis .